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This guide provides a comparative analysis of two distinct catheter securement methodologies:
adhesive-based anchoring systems, represented by devices falling under the HCPCS code
A4333, and subcutaneous anchor securement systems (SASS). The objective is to present
performance data from a large-scale retrospective study to inform clinical trial design and
practice.

Introduction to Catheter Securement Technologies

Proper catheter securement is critical in clinical settings to prevent complications such as
catheter migration, dislodgement, and associated infections. The choice of securement device
can significantly impact patient outcomes and the integrity of clinical trial data.

A4333: Adhesive Skin Attachment Anchoring Devices

A4333 is a Healthcare Common Procedure Coding System (HCPCS) code for a "urinary
catheter anchoring device, adhesive skin attachment, each".[1][2][3] These devices utilize a
sterile adhesive pad that adheres to the patient's skin and a mechanism to secure the catheter.
They are designed for single-patient use and are replaced periodically.

Subcutaneous Anchor Securement Systems (SASS)
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Subcutaneous anchor systems, such as the SecurAcath, employ small, flexible feet that are
placed just beneath the skin at the catheter exit site.[4][5] This method provides securement for
the life of the catheter without the need for periodic replacement of the anchor itself.

Performance Data: A Retrospective Cohort Study

A large retrospective study of over 9,200 adult oncology patients with peripherally inserted
central catheters (PICCs) provides the most robust data available for comparing these two
securement methods. The study compared the performance of adhesive securement devices
(ASD), which are functionally equivalent to the devices coded under A4333, with subcutaneous
anchor securement systems (SASS).[6][7][8]

Table 1: Catheter DislodgementRates

Securement Partial or Complete Risk Ratio (ASD vs. |
-value

Method Dislodgement Rate =~ SASS) >
Adhesive Securement 36x greater risk of

_ 12% . < 0.0001
Device (ASD) dislodgement
Subcutaneous Anchor
Securement System 0.4%
(SASS)

Data sourced from a retrospective study of oncology patients with PICCs.[7]

Table 2: Probability of Completing Therapy with a Single
Catheter
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Probability of

Securement Reaching End of Number of Patients |
-value
Method Need with One (n) £
PICC (at 2 years)

Adhesive Securement

_ 68% 944 < 0.0001
Device (ASD)
Subcutaneous Anchor
Securement System >95% 8313
(SASS)

Data sourced from a retrospective study of oncology patients with PICCs.[6][8]
Experimental Protocols
The data presented is based on a retrospective study with the following methodology[6][7][8]:

o Study Design: A retrospective analysis of implant and explant data for adult oncology
patients with PICCs.

» Patient Population: Over 9,200 adult oncology patients requiring a PICC for treatment, such
as chemotherapy or nutrition.

e Intervention Groups:

o Patients with a PICC secured with an adhesive securement device (ASD).

o Patients with a PICC secured with a subcutaneous anchor securement system (SASS).
o Data Collection: Evaluation of patient records spanning from 2007 to 2021.

o Primary Outcome: The ability of patients to complete their therapy with a single peripherally
inserted central catheter.

» Secondary Outcomes: Incidence of partial or complete catheter dislodgement requiring
replacement or premature discontinuation of therapy.
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 Statistical Analysis: The probability of reaching the end of need with a single PICC was
calculated and compared between the two groups. The risk ratio for dislodgement was also
determined. A p-value of < 0.05 was considered statistically significant.
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Caption: Comparative outcome probabilities of adhesive vs. subcutaneous catheter
securement.

Experimental Workflow of the Retrospective Study
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Caption: Workflow of the retrospective comparative study on catheter securement systems.

Conclusion

The available evidence from a large-scale retrospective study in oncology patients with PICCs
suggests that subcutaneous anchor securement systems are associated with significantly lower
rates of catheter dislodgement and a higher probability of completing therapy with a single
catheter compared to adhesive securement devices.[6][7][8] While A4333 represents a broad
category of adhesive devices for urinary catheters, the principles of securement and the
potential for complications are analogous. For clinical trials where catheter stability is
paramount to data integrity and patient safety, the performance differences between these
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securement methods warrant careful consideration. Researchers and drug development
professionals should evaluate the specific needs of their trial protocols and patient populations
when selecting a catheter securement system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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